Cas no 2169594-83-4 (5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2169594-83-4
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• CID: 6205328
• PubChem ID: 165520176
• Update Time: 2025-08-04

5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile
• EN300-1296630
• 2169594-83-4

• Inchi： 1S/C11H8ClN3O/c1-7-10(6-13)11(12)15(14-7)8-2-4-9(16)5-3-8/h2-5,16H,1H3
• InChI Key： WBQWOGUCMLWQFC-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C)=NN1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 233.0355896g/mol
• Monoisotopic Mass: 233.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on 5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile

5-Chloro-1-(4-Hydroxyphenyl)-3-Methyl-1H-Pyrazole-4-Carbonitrile: A Comprehensive Overview

5-Chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile, also known by its CAS number 2169594-83-4, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyrazole ring structure, which serves as a platform for various functional groups, including a chlorine atom, a hydroxyl group, and a cyano group. The combination of these groups imparts the molecule with distinctive chemical properties and opens up avenues for diverse applications.

The pyrazole ring system in this compound is a five-membered heterocycle containing two nitrogen atoms. This structure is highly reactive and can undergo various transformations, making it a valuable building block in organic synthesis. The presence of the chlorine atom at the 5-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule. Meanwhile, the hydroxyl group at the 4-position of the phenyl ring adds hydrophilic properties, enhancing solubility in polar solvents. The cyano group at the 4-position of the pyrazole ring further contributes to the molecule's electronic characteristics, making it an attractive candidate for applications in drug design and material synthesis.

Recent studies have highlighted the potential of 5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile in medicinal chemistry. Researchers have explored its role as a lead compound in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated using computational modeling and in vitro assays. These studies have revealed promising bioactivity profiles, suggesting that this compound could serve as a foundation for designing more potent and selective therapeutic agents.

In addition to its medicinal applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on a larger scale, facilitating its exploration in these emerging fields. The integration of this compound into advanced materials systems has shown potential for improving device performance and efficiency.

The synthesis of 5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and cross-coupling reactions. Researchers have optimized these methods to minimize side reactions and maximize product quality. For instance, the use of transition metal catalysts has significantly improved the efficiency of certain steps in the synthesis process.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its sustainable use. Studies have shown that under specific environmental conditions, such as UV light or microbial activity, this compound can undergo biodegradation. However, further research is needed to fully characterize its environmental fate and assess its potential risks to ecosystems.

In conclusion, 5-chloro-1-(4-hydroxyphenyl)-3-methyl-1H-pyrazole-4-carbonitrile stands out as a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure provides a platform for exploring novel applications in medicine and materials science while ongoing research continues to uncover new insights into its properties and behavior. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play an increasingly important role in driving innovation across these fields.